Cas no 21241-10-1 ([2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate)

[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate structure
21241-10-1 structure
Product Name:[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate
CAS No:21241-10-1
MF:C20H26O8
MW:394.415647029877
CID:1399655
PubChem ID:249095
Update Time:2025-04-20

[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate
    • [(2R)-2-[(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-acetyloxyethyl] acetate
    • AC1L6NQ8
    • 4-methyl-N-(2-(6-methylpyridin-3-yl)ethyl)aniline
    • 5-(2-p-tolylaminoethyl)-2-methylpyridine
    • AR-1G6262
    • AGN-PC-009MB0
    • 2-Methyl-5-&lt
    • 2-p-toluidino-ethyl&gt
    • -pyridin
    • AC1Q63CE
    • 5-(2-p-methylphenylaminoethyl)-2-methylpyridine
    • 5,6-di-o-acetyl-3-o-benzyl-1,2-o-(1-methylethylidene)hexofuranose
    • 4-methyl-N-[2-(6-methyl-pyridin-3-yl)-ethyl]-aniline
    • NSC67057
    • 2-Methyl-5-(2-p-tolylaminoethyl)-pyridin
    • [2-(6-methyl-pyridin-3-yl)-ethyl]-p-tolyl-amine
    • [(2R)-2-[(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-acetyloxyethyl] acetate; AC1L6NQ8; 4-methyl-N-(2-(6-methylpyridin-3-yl)ethyl)aniline; 5-(2-p-tolylaminoethyl)-2-methylpyridine; AR-1G6262; AGN-PC-009MB0; 2-Methyl-5-< 2-p-toluidino-ethyl> -pyridin; AC1Q63CE; 5-(2-p-methylphenylaminoethyl)-2-methylpyridine; 5,6-di-o-acetyl-3-o-benzyl-1,2-o-(1-methylethylidene)hexofuranose; 4-met
    • DTXSID50290151
    • 3-O-Benzyl-5,6-di-O-acetyl-1,2-O-isopropylidene-alpha-D-glucofuranose
    • 18006-25-2
    • 21241-10-1
    • NSC-67057
    • Inchi: 1S/C20H26O8/c1-12(21)23-11-15(25-13(2)22)16-17(24-10-14-8-6-5-7-9-14)18-19(26-16)28-20(3,4)27-18/h5-9,15-19H,10-11H2,1-4H3
    • InChI Key: CIMPUIMAKYLKBF-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C1C(COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

  • Exact Mass: 394.16276778g/mol
  • Monoisotopic Mass: 394.16276778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.5Ų

[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate Related Literature

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